Cas no 1499465-03-0 (7-propyl-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-propyl-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 1499465-03-0
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 5737564
• PubChem ID: 83696463
• Update Time: 2025-10-31

7-propyl-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1075702
• 1499465-03-0
• 7-propyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
• Thieno[2,3-c]pyridine, 4,5,6,7-tetrahydro-7-propyl-
• 7-propyl-4H,5H,6H,7H-thieno2,3-cpyridine

• Inchi： 1S/C10H15NS/c1-2-3-9-10-8(4-6-11-9)5-7-12-10/h5,7,9,11H,2-4,6H2,1H3
• InChI Key： MRPLSRYIEHTJES-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)CCC

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.030±0.06 g/cm3(Predicted)
• Boiling Point: 280.2±30.0 °C(Predicted)
• pka: 9.15±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 7-propyl-4H,5H,6H,7H-thieno2,3-cpyridine

Professional Introduction to Compound with CAS No. 1499465-03-0 and Product Name: 7-propyl-4H,5H,6H,7H-thieno2,3-cpyridine

The compound with the CAS number 1499465-03-0 and the product name 7-propyl-4H,5H,6H,7H-thieno2,3-cpyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its fused thienopyridine core, has garnered considerable attention due to its unique structural and functional properties. The presence of a propyl group at the 7-position introduces a specific electronic and steric environment that influences its reactivity and potential biological activity.

Recent research in medicinal chemistry has highlighted the importance of thienopyridine derivatives in the development of novel therapeutic agents. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 7-propyl-4H,5H,6H,7H-thieno2,3-cpyridine allows for selective interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential to modulate enzyme activity. Studies have shown that thienopyridine derivatives can interact with various enzymes by binding to their active sites or allosteric regions. This interaction can lead to either inhibition or activation of the enzyme, depending on the specific structure of the compound. In the case of 7-propyl-4H,5H,6H,7H-thieno2,3-cpyridine, preliminary studies suggest that it may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are critical targets in cancer therapy.

The synthesis of 7-propyl-4H,5H,6H,7H-thieno2,3-cpyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the propyl group at the 7-position necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both preclinical and clinical studies.

From a pharmacological perspective, the biological activity of 7-propyl-4H,5H,6H,7H-thieno2,3-cpyridine is influenced by its ability to cross cell membranes and reach target sites within the body. The lipophilicity of the propyl group enhances its solubility in lipids, which is crucial for effective drug delivery. Additionally, the compound's stability under physiological conditions ensures that it remains active once administered.

Current research is focused on evaluating the pharmacokinetic properties of 7-propyl-4H,5H,6H,7H-thieno2,3-cpyridine in animal models. These studies aim to determine its absorption rate، distribution، metabolism، excretion (ADME) profile，and potential toxicity. Understanding these parameters is essential for designing safe and effective dosing regimens for future clinical trials.

The therapeutic potential of 7-propyl-4H，5H，6H，7H-thieno2，3-cpyridine extends beyond oncology. Preliminary data suggest that it may also have applications in treating neurological disorders，such as Alzheimer's disease，by modulating cholinergic pathways. The ability of thienopyridine derivatives to interact with neurotransmitter receptors makes them attractive candidates for developing novel treatments for neurodegenerative conditions.

In conclusion，the compound with CAS no. 1499465-03-0 и named 7-propyl-4H，5Н，6Н，7Н-thieno2，3-cpyridine represents a significant advancement in pharmaceutical chemistry. Its unique structural features и promising biological activities make it a valuable candidate for further research и development. As our understanding of its pharmacological properties continues to grow，so too will its potential as a therapeutic agent.